Cas no 700-02-7 (9H-Purin-6-amine,1-oxide)

9H-Purin-6-amine,1-oxide structure
9H-Purin-6-amine,1-oxide structure
Product Name:9H-Purin-6-amine,1-oxide
CAS No:700-02-7
MF:C5H5N5O
MW:151.126099348068
CID:564052
PubChem ID:135407691
Update Time:2025-04-19

9H-Purin-6-amine,1-oxide Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,1-oxide
    • 1-hydroxypurin-6-amine
    • ADENINE N(1)-OXIDE MONOHYDRATE, 98
    • ADENINE-N1 -OXIDE
    • 1H-Purin-6-amine,1-oxide
    • 6-amino-1h-purin-1-ol
    • 6-aminopurin-1-ol
    • Adenine N1-oxide
    • Adenine,1-N-oxide
    • Adenine,1-oxide
    • Adenine-N-oxide
    • Adeninen(1)-oxidemonohydrate
    • DTXSID40901683
    • STL513024
    • AKOS006273310
    • Adenine 1-oxide
    • ADENINE-N1-OXIDE
    • AKOS030491177
    • ADENINE-N'-OXIDE
    • G38YA4XN2P
    • SCHEMBL1232190
    • 1-hydroxy-7H-purin-6-imine
    • 9H-purin-6-amine 1-oxide
    • 6-amino-3H-purine 1-oxide
    • NSC110037
    • 700-02-7
    • purine, 1-oxide, 6-amino-
    • NS00042845
    • SCHEMBL215723
    • NSC-110037
    • WLN: T56 BN DN FN HNJ BO IZ
    • Adenine, 1-oxide
    • 1H-Purin-6-amine, 1-oxide
    • Adenine, 1-N-oxide
    • DB-318561
    • PUJALHQKXFOENF-UHFFFAOYSA-N
    • 3H-Purin-6-amine, 1-oxide
    • Inchi： 1S/C5H5N5O/c6-4-3-5(8-1-7-3)9-2-10(4)11/h1-2,6,11H,(H,7,8)
    • InChI Key： PUJALHQKXFOENF-UHFFFAOYSA-N
    • SMILES： ON1C=NC2=C(C1=N)NC=N2

Computed Properties

  • Exact Mass: 151.04900
  • Monoisotopic Mass: 151.04940980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.4Ų
  • XLogP3: -0.7

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4456 (rough estimate)
  • Melting Point: 302°C (rough estimate)
  • Boiling Point: 273.11°C (rough estimate)
  • Flash Point: No data available
  • Refractive Index: 1.9000 (estimate)
  • PSA: 93.05000
  • LogP: 0.54980

9H-Purin-6-amine,1-oxide Security Information

9H-Purin-6-amine,1-oxide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

9H-Purin-6-amine,1-oxide Pricemore >>

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